Cas no 33530-51-7 (Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide)

• Product Name: Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide
• CAS No: 33530-51-7
• MF: C₉H₁₉OP
• MW: 174.220323801041
• CID: 5081997
• Update Time: 2026-03-01

Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide Chemical and Physical Properties

Names and Identifiers

• Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide
• (1S,4R)-1,2,2,3,3,4-hexamethyl-1lambda5-phosphetane 1-oxide

• Inchi： 1S/C9H19OP/c1-7-8(2,3)9(4,5)11(7,6)10/h7H,1-6H3/t7-,11+/m1/s1
• InChI Key： QNJXTZQNSPKMEK-HQJQHLMTSA-N
• SMILES： [P@]1(C)([C@H](C)C(C)(C)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 1.4
• Topological Polar Surface Area: 17.1

Additional information on Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide

Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide (CAS No. 33530-51-7): A Comprehensive Overview

The compound Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide, identified by its CAS number 33530-51-7, represents a fascinating molecule in the realm of organophosphorus chemistry. This compound belongs to the class of phosphiranes, which are cyclic phosphorus-containing heterocycles with a unique three-membered ring structure. The presence of multiple chiral centers and its stable oxide form makes it a subject of significant interest in both academic research and industrial applications.

In recent years, the study of phosphiranes has seen considerable advancements due to their versatile reactivity and potential applications in catalysis, materials science, and pharmaceuticals. The specific configuration of Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide imparts unique electronic and steric properties that make it an excellent candidate for various chemical transformations. This article aims to provide a detailed exploration of this compound's structure, synthesis methods, chemical properties, and emerging applications.

The molecular structure of Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide consists of a phosphorus atom at the center of a three-membered ring, bonded to two carbon atoms and one oxygen atom in an epoxide arrangement. The remaining carbon atoms are substituted with methyl groups to enhance stability. The stereochemistry at the phosphorus center is crucial for its reactivity and function. The (1S) configuration at one chiral center and (4R) at another contribute to its complex behavior in chemical reactions.

The synthesis of this compound typically involves multi-step organic transformations starting from readily available phosphorus precursors. One common approach includes the reaction of a phosphine derivative with an appropriate alkene followed by oxidation to form the epoxide. The stereochemistry is carefully controlled using chiral auxiliaries or catalysts to ensure the desired configuration. Recent advances in synthetic methodologies have improved the efficiency and yield of these reactions.

The chemical properties of Rel-(1S,4R)-1,2,2,3,3,4-hexamethylphosphetane 1-oxide make it a valuable intermediate in organic synthesis. Its epoxide ring can undergo various nucleophilic substitutions or ring-opening reactions to form new carbon-carbon bonds. This reactivity is particularly useful in constructing complex molecules for pharmaceutical applications. Additionally, the compound's stability under various conditions allows for its use in harsh reaction environments without significant degradation.

In the pharmaceutical industry, organophosphorus compounds have garnered attention due to their biological activity. While this specific compound may not have direct therapeutic applications as yet، it serves as a building block for more complex molecules with potential medicinal properties. Researchers are exploring its derivatives as intermediates for drugs targeting neurological disorders、inflammatory diseases، and infectious agents. The unique electronic properties of phosphiranes also make them attractive candidates for antiviral and anticancer agents.

The field of catalysis has also benefited from the study of phosphiranes like Rel-(1S，4R)-1，2，2，3，3，4-hexamethylphosphetane 1-oxide. Phosphiranes can act as ligands or catalysts in various organic transformations due to their ability to coordinate with transition metals and stabilize reactive intermediates. Recent studies have demonstrated their effectiveness in cross-coupling reactions、hydrogenation processes، and oxidation reactions，which are crucial for synthesizing fine chemicals and pharmaceuticals.

Molecular modeling studies have provided valuable insights into the reactivity and mechanism of action of this compound. Computational techniques have helped researchers predict how it interacts with other molecules and how its structure influences its function. These insights are crucial for designing more effective catalysts and drug candidates based on phosphirane chemistry.

The potential applications of Rel-(1S，4R)-1，2，2，3，3，4-hexamethylphosphetane 1-oxide extend beyond traditional organic synthesis。In materials science، phosphiranes are being explored for their ability to form stable polymers with unique electronic properties。These polymers could find use in optoelectronic devices、solar cells، and other advanced technologies。The compound's stability under different environmental conditions also makes it suitable for industrial applications where durability is essential。

In conclusion，Rel-(1S，4R)-1，2，2，3，3，4-hexamethylphosphetane 1-oxide (CAS No. 33530-51-7) is a remarkable organophosphorus compound with diverse applications in chemistry、pharmaceuticals، and materials science。Its unique structure、reactivity، and stability make it a valuable tool for researchers seeking innovative solutions in synthetic chemistry。As our understanding of this compound grows، so too will its potential contributions to science и technology。